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Abstract

5-Methoxy-3-Chromanone is a heterocyclic compound featuring a dihydropyranone ring fused
to a methoxy-substituted benzene ring. As a member of the chromanone family, this scaffold is
recognized as a "privileged structure” in medicinal chemistry due to its ability to interact with a
diverse range of biological targets.[1][2][3] While 5-Methoxy-3-Chromanone itself is primarily a
synthetic intermediate, its core structure is integral to numerous compounds with significant
pharmacological potential. This guide provides a comprehensive technical overview of the
potential research applications of 5-Methoxy-3-Chromanone, detailing its chemical properties,
synthetic utility, and its role as a foundational scaffold for developing novel therapeutic agents,
particularly in oncology and neurodegenerative diseases.

Introduction: The Versatility of the Chromanone
Scaffold

Chromanones are a class of oxygen-containing heterocyclic compounds that are ubiquitous in
nature and serve as crucial building blocks in medicinal chemistry.[2][4] The fusion of a
benzene ring with a dihydropyran ring creates a rigid, three-dimensional structure that can be
strategically functionalized to achieve specific biological activities.[1] The absence of a double
bond between the C-2 and C-3 positions distinguishes chromanones from the related
chromones, leading to significant variations in their biological profiles.[1][4]
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5-Methoxy-3-Chromanone, with its methoxy group at the 5-position and a ketone at the 3-
position, offers multiple points for chemical modification. The methoxy group can influence the
molecule's electronic properties and metabolic stability, while the ketone provides a reactive
handle for introducing a wide array of functional groups. These features make it an attractive
starting point for the synthesis of compound libraries aimed at drug discovery.

Chemical Properties and Synthesis

A thorough understanding of the physicochemical properties of 5-Methoxy-3-Chromanone is
essential for its application in synthetic chemistry.

Table 1: Physicochemical Properties of 5-Methoxy-3-Chromanone

Property Value Reference
CAS Number 109140-20-7 [5]
Molecular Formula C10H1003 [5]
Molecular Weight 178.18 g/mol [5][6]
Boiling Point 332.4+42.0 °C (Predicted) [6]

Density 1.205+0.06 g/cm3 (Predicted) [6]

Polar Surface Area 35.53 A2 [5]

Synthetic Approaches:

The synthesis of 3-chromanones can be achieved through various established organic
reactions. A common and versatile method involves the intramolecular cyclization of a
precursor molecule.

Experimental Protocol: lllustrative Synthesis of a Chromanone Scaffold

While a specific, detailed synthesis for 5-Methoxy-3-Chromanone is not readily available in
the provided search results, a general approach for chromanone synthesis involves the
following steps:
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« Starting Materials: A substituted phenol (in this case, a methoxyphenol) and a suitable three-
carbon synthon are the typical starting materials.

+ Key Reaction: An intramolecular cyclization, often acid-catalyzed, is a crucial step to form the
heterocyclic ring.[7]

« Purification: Standard purification techniques such as column chromatography are employed
to isolate the final product.

For a more detailed understanding of various synthetic routes to chromanones and flavanones,
several resources are available.[7][8]

Visualization of a General Synthetic Workflow:
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Caption: Potential multi-target neuroprotective mechanisms of chromanone derivatives.

Future Perspectives and Conclusion

5-Methoxy-3-Chromanone is a valuable and versatile scaffold for the development of novel
chemical entities with therapeutic potential. Its utility as a synthetic building block allows for the
creation of diverse libraries of compounds for screening against a wide range of biological
targets. The proven success of the broader chromanone class in preclinical studies, particularly
in the areas of oncology and neuroprotection, strongly supports the continued exploration of 5-
Methoxy-3-Chromanone and its derivatives in drug discovery and development programs.
Future research should focus on leveraging advanced synthetic methodologies to expand the
chemical space around this core and employing sophisticated biological assays to elucidate the
mechanisms of action of novel derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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